Cas no 175204-03-2 (2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile)

• Product Name: 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile
• CAS No: 175204-03-2
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• MDL: MFCD00068217
• CID: 135408
• PubChem ID: 2775285
• Update Time: 2025-06-09

2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile
• Benzonitrile, 2-methoxy-6-(2,2,2-trifluoroethoxy)-
• HMS557A05
• 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile97%
• 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile 97%
• CHEBI:194896
• Maybridge1_005461
• MFCD00068217
• CCG-246927
• BDBM50591355
• DTXSID70379497
• CDS1_000709
• Benzonitrile,2-methoxy-6-(2,2,2-trifluoroethoxy)-
• 2-methoxy-6-(2,2,2-triluoroethoxy)benzonitrile
• A811896
• DivK1c_001749
• 175204-03-2
• PS-6676
• CS-0328516
• CHEMBL5177017
• AKOS015851673
• FT-0612812
• DB-004440

• MDL： MFCD00068217
• Inchi： 1S/C10H8F3NO2/c1-15-8-3-2-4-9(7(8)5-14)16-6-10(11,12)13/h2-4H,6H2,1H3
• InChI Key： FGPIHUUPWYOKIW-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C=1C#N)OC)(F)F

Computed Properties

• Exact Mass: 231.05100
• Monoisotopic Mass: 231.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 89 °C
• PSA: 42.25000
• LogP: 2.50798
• Solubility: Not determined

2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile

Research Brief on 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile (CAS: 175204-03-2)

2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile (CAS: 175204-03-2) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its benzonitrile core substituted with methoxy and trifluoroethoxy groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Recent research has focused on the synthesis and optimization of 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use as a precursor in the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which are critical in the treatment of various cancers, including non-small cell lung cancer (NSCLC). The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In addition to its applications in oncology, 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile has also been investigated for its role in central nervous system (CNS) disorders. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its utility in the design of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The trifluoroethoxy moiety was found to enhance the lipophilicity of the compound, thereby facilitating its penetration into the CNS, a critical factor for the treatment of depression and anxiety disorders.

The compound's mechanism of action has been further elucidated through structural-activity relationship (SAR) studies. Computational modeling and X-ray crystallography have revealed that the methoxy and trifluoroethoxy substituents play a crucial role in binding to target proteins, such as kinases and neurotransmitter transporters. These insights have paved the way for the rational design of next-generation therapeutics with improved selectivity and reduced off-target effects.

Despite its promising potential, challenges remain in the clinical translation of 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile-based therapeutics. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications underscore its importance in the field of chemical biology and drug discovery.

In conclusion, 2-Methoxy-6-(2,2,2-trifluoroethoxy)benzonitrile (CAS: 175204-03-2) represents a valuable scaffold in medicinal chemistry, with demonstrated efficacy in oncology and CNS disorders. Continued research and development efforts are expected to further unlock its therapeutic potential, offering new avenues for the treatment of complex diseases.